Cas no 422271-07-6 (4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid)

• Product Name: 4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid
• CAS No: 422271-07-6
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 3107426
• PubChem ID: 3292547
• Update Time: 2025-08-05

4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-mercapto-4-oxo-3-(2-phenylethyl)-3,4-dihydroquinazoline-7-carboxylic acid
• 4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid
• AKOS001116772
• XRA27107
• MFCD03030057
• 422271-07-6
• EN300-10701
• G19562
• AKOS005199036
• Z56347529
• 4-oxo-3-phenethyl-2-sulfanyl-3,4-dihydro-7-quinazolinecarboxylic acid
• 4-oxo-3-(2-phenylethyl)-2-sulfanylidene-1H-quinazoline-7-carboxylic acid
• 4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylicacid

• Inchi： 1S/C17H14N2O3S/c20-15-13-7-6-12(16(21)22)10-14(13)18-17(23)19(15)9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,18,23)(H,21,22)
• InChI Key： BFIFNXFMOMBYNC-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C(=O)O)C=CC=2C(N1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 326.07251349Da
• Monoisotopic Mass: 326.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Additional information on 4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid

Comprehensive Analysis of 4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid (CAS No. 422271-07-6)

The compound 4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid (CAS No. 422271-07-6) is a quinazoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a carboxylic acid group and a sulfanyl moiety, makes it a versatile candidate for drug development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. Researchers are increasingly exploring its applications in small molecule therapeutics and medicinal chemistry, aligning with the growing demand for precision medicine and targeted drug delivery systems.

In recent years, the scientific community has shown heightened interest in quinazoline-based compounds due to their broad-spectrum bioactivity. The 4-oxo-3-(2-phenylethyl)-2-sulfanyl scaffold, in particular, has been linked to antioxidant and anti-inflammatory properties, which are critical in addressing conditions like chronic inflammation and oxidative stress—topics frequently searched in health and wellness forums. This compound’s 7-carboxylic acid group further enhances its solubility, a key factor in improving drug bioavailability, a common concern in pharmacokinetic studies.

The synthesis of CAS No. 422271-07-6 involves multi-step organic reactions, often starting with anthranilic acid derivatives and incorporating phenylethylamine to achieve the desired substitution pattern. Its heterocyclic core is structurally analogous to several FDA-approved drugs, sparking discussions about its potential as a lead compound for drug repurposing—a trending topic in AI-driven drug discovery. Computational studies using molecular docking tools have predicted high affinity for kinase inhibitors, aligning with the surge in searches for cancer therapeutics and kinase-targeted drugs.

From an industrial perspective, 422271-07-6 is often highlighted in patents related to biodegradable polymers and controlled-release formulations, addressing the global push for sustainable pharmaceuticals. Environmental concerns have also driven interest in its green synthesis methods, with researchers exploring catalyst-free and solvent-free approaches to reduce waste. These aspects resonate with the ESG (Environmental, Social, and Governance) trends dominating corporate R&D agendas.

Analytical characterization of this compound typically employs HPLC, NMR spectroscopy, and mass spectrometry, techniques frequently queried by analytical chemists and quality control professionals. Its stability under varying pH conditions has been a focal point in preformulation studies, a niche yet critical area in pharmaceutical development. Additionally, its compatibility with excipients like cyclodextrins has been investigated to enhance drug delivery efficiency.

In summary, 4-oxo-3-(2-phenylethyl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylic acid represents a convergence of medicinal chemistry, sustainability, and advanced drug delivery—topics at the forefront of modern scientific inquiry. Its multifaceted applications and alignment with healthtech innovations ensure its relevance in both academic and industrial research landscapes.